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Compound of Interest

Compound Name: 4-Bromo-3-iodobenzoic acid

Cat. No.: B079514 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-3-iodobenzoic Acid

This technical guide provides comprehensive safety and handling information for 4-Bromo-3-
iodobenzoic acid, intended for researchers, scientists, and professionals in drug development.

The following sections detail the compound's properties, associated hazards, and

recommended safety protocols.

Chemical and Physical Properties
4-Bromo-3-iodobenzoic acid is a solid organic compound.[1] Key physical and chemical data

are summarized below.
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Property Value

CAS Number 42860-06-0

Molecular Formula C₇H₄BrIO₂

Molecular Weight 326.91 g/mol

Appearance Solid

Purity 97%

InChI
InChI=1S/C7H4BrIO2/c8-5-2-1-4(7(10)11)3-

6(5)9/h1-3H,(H,10,11)

InChI Key VRRRMWPFDXNFBX-UHFFFAOYSA-N

Solubility Very slightly soluble (0.27 g/L at 25°C)

pKa (Predicted) 3.62 ± 0.10

Hazard Identification and Classification
While a comprehensive GHS classification for 4-Bromo-3-iodobenzoic acid is not readily

available, data from structurally similar compounds such as 3-Bromo-4-iodobenzoic acid and 4-

Bromobenzoic acid suggest the following potential hazards[2][3]:

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, Oral (Category 4)

H315: Causes skin irritation Skin irritation (Category 2)

H319: Causes serious eye irritation Eye irritation (Category 2)

H335: May cause respiratory irritation
Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Signal Word: Warning[2][3]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b079514?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.echemi.com/sds/3-bromo-4-iodobenzoic-acid-pd180727110376.html
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.echemi.com/sds/3-bromo-4-iodobenzoic-acid-pd180727110376.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate medical attention is crucial in case of exposure. The following are recommended

first-aid procedures based on data for similar compounds[2][4][5]:

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Handling and Storage
Proper handling and storage are essential to minimize exposure and maintain the integrity of

the compound.

Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2]

[4]
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: Avoid breathing dust. If dust is generated, use a NIOSH-approved

respirator.[2]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[2]

Storage
Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents.[5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as described in Section 4.1. Avoid breathing dust and contact with the substance.[2]

Environmental Precautions: Prevent the material from entering drains or waterways.[2]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.[2]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Offer surplus

and non-recyclable solutions to a licensed disposal company.[2]

Experimental Workflows and Logical Relationships
The following diagrams illustrate key workflows and logical relationships for the safe handling of

4-Bromo-3-iodobenzoic acid.
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General Handling Workflow for 4-Bromo-3-iodobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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